Cas no 2171916-85-9 (1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
• CAS No: 2171916-85-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6601340
• PubChem ID: 165597222
• Update Time: 2025-11-01

1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
• 1-[1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol
• 2171916-85-9
• EN300-1632748

• Inchi： 1S/C13H24O2/c14-11-12(7-3-1-4-8-12)13(15)9-5-2-6-10-13/h14-15H,1-11H2
• InChI Key： FLHLHHRMMJNBIX-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol

Introduction to CAS No 2171916-85-9: 1-(Hydroxymethyl)cyclohexylcyclohexan-1-ol

The compound with CAS No 2171916-85-9, commonly referred to as 1-(hydroxymethyl)cyclohexylcyclohexan-1-ol, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular structure of 1-(hydroxymethyl)cyclohexylcyclohexan-1-ol consists of two cyclohexane rings connected by a hydroxymethyl group (-CH₂OH). This arrangement imparts the molecule with a rigid yet flexible framework, which is crucial for its functional properties. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and reductions, to achieve the desired stereochemistry and purity.

Physical Properties

CAS No 2171916-85-9 exhibits several notable physical properties that make it suitable for various applications. Its melting point is approximately 45°C, and it has a boiling point around 230°C under standard conditions. The compound is sparingly soluble in water but shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are essential for its use in chemical processes requiring controlled solubility profiles.

Applications in Industry

The versatility of 1-(hydroxymethyl)cyclohexylcyclohexan-1-ol extends across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, including antibiotics and antiviral agents. Recent studies have highlighted its potential as a precursor for developing novel drug delivery systems due to its amphiphilic nature.

In materials science, this compound is utilized in the production of high-performance polymers and coatings. Its ability to form stable polymer networks enhances the mechanical and thermal properties of the resulting materials, making them ideal for aerospace and automotive applications.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No 2171916-85-9. Quantum mechanical simulations reveal that the hydroxymethyl group plays a pivotal role in stabilizing the molecule's conformation, thereby influencing its reactivity and selectivity in chemical reactions.

Additionally, researchers have explored its catalytic potential in asymmetric synthesis, demonstrating its ability to facilitate enantioselective reactions under mild conditions. These findings underscore its importance as both a building block and a catalyst in organic synthesis. Furthermore, studies on its biodegradation patterns indicate that it undergoes rapid microbial degradation under aerobic conditions, making it an environmentally friendly option for industrial use.

Toxicological Profile

Acute toxicity studies on animals have shown that cas no 20443034 strong> exhibits low toxicity when administered at recommended levels. Chronic exposure studies are currently underway to assess long-term effects on various biological systems. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, appropriate safety measures should be implemented during storage and transportation. Recent research has also focused on identifying potential genotoxicity risks associated with this compound; preliminary results suggest minimal risk when exposure levels are within regulatory limits. Future research directions include exploring its interactions with cellular membranes and enzymes to better understand its pharmacokinetics. In conclusion,CAS No 20443034 stands out as a versatile and valuable molecule with promising applications across multiple industries.